Cas no 2228909-24-6 (O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine
• CAS No: 2228909-24-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5838215
• PubChem ID: 165649965
• Update Time: 2025-05-24

O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine
• EN300-1935916
• 2228909-24-6
• O-[1-(2-bromo-5-methoxyphenyl)ethyl]hydroxylamine

• Inchi： 1S/C9H12BrNO2/c1-6(13-11)8-5-7(12-2)3-4-9(8)10/h3-6H,11H2,1-2H3
• InChI Key： BDANADMCMBDVLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)ON)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228909-24-6 and Product Name: O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine

The compound with the CAS number 2228909-24-6 and the product name O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's significance lies its molecular architecture, which includes a 2-bromo-5-methoxyphenyl moiety linked to an ethylhydroxylamine group. The presence of these specific functional groups imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for further derivatization and exploration in synthetic chemistry. The bromo substituent on the aromatic ring provides a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. Meanwhile, the methoxy group introduces electron-donating properties, influencing the compound's electronic characteristics and potentially modulating its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine as a precursor in the synthesis of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with enhanced pharmacological profiles. For instance, studies have demonstrated that derivatives of this compound exhibit promising activities against various biological pathways, including enzyme inhibition and receptor binding. These findings align with the broader trend in drug discovery toward identifying small molecules that can modulate specific targets with high selectivity and efficacy.

In particular, the ethylhydroxylamine moiety has been explored for its potential role in developing compounds with anti-inflammatory and antioxidant properties. Hydroxylamine derivatives are known for their ability to scavenge reactive oxygen species, thereby mitigating oxidative stress—a key factor in numerous pathological conditions. The incorporation of this group into the 2-bromo-5-methoxyphenyl backbone not only enhances the compound's ability to interact with biological systems but also opens up avenues for further functionalization to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions to introduce the hydroxylamine group, followed by purification steps such as column chromatography or recrystallization. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing both reaction times and waste generation—a critical consideration in modern pharmaceutical manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine and potential biological targets. These simulations have provided insights into binding affinities, enzyme kinetics, and metabolic stability, guiding researchers in designing more effective derivatives. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The versatility of O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine extends beyond its use as an intermediate in drug synthesis. It has also been investigated as a building block for materials science applications, particularly in the development of organic semiconductors and luminescent materials. The aromatic ring system combined with polar functional groups allows for tuning electronic properties, making it suitable for optoelectronic devices.

Future research directions may focus on exploring new synthetic pathways to enhance scalability and sustainability. Additionally, investigating the environmental impact of compounds like O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine will be crucial to ensure that their production aligns with green chemistry principles. This includes developing biodegradable analogs or employing solvent systems that minimize ecological footprints.

In conclusion, O-1-(2-bromo-5-methoxyphenyl)ethylhydroxylamine (CAS No. 2228909-24-6) stands as a testament to the innovative spirit of modern chemical research. Its unique structural features and broad applicability make it a cornerstone in both pharmaceutical development and materials science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play pivotal roles in addressing some of today's most pressing scientific challenges.